Cas no 1781760-30-2 (2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid)

2-(2,3-Dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid is a benzo-fused dioxane derivative with a carboxylic acid functional group. Its structure features a sterically hindered α-carbon adjacent to the aromatic system, which may enhance stability and influence reactivity. The benzodioxin moiety contributes to potential pharmacological relevance, as similar scaffolds are found in bioactive compounds. This compound is of interest in synthetic and medicinal chemistry for its ability to serve as a building block in the development of more complex molecules. Its unique combination of aromaticity, steric hindrance, and carboxylic acid functionality makes it a versatile intermediate for research applications.

2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid structure

1781760-30-2 structure

Product Name:2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid

CAS No:1781760-30-2

MF:C₁₂H₁₄O₄

MW:222.237164020538

CID:6483956

PubChem ID:83838635

Update Time:2025-06-12

2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid
- 1781760-30-2
- EN300-1138944
- Inchi： 1S/C12H14O4/c1-12(2,11(13)14)8-4-3-5-9-10(8)16-7-6-15-9/h3-5H,6-7H2,1-2H3,(H,13,14)
- InChI Key： AUSYYHBQZUJBKO-UHFFFAOYSA-N
- SMILES： O1CCOC2C=CC=C(C1=2)C(C(=O)O)(C)C

Computed Properties

Exact Mass: 222.08920892g/mol
Monoisotopic Mass: 222.08920892g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 55.8Å²

2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1138944-1.0g	2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid	1781760-30-2		1g	$0.0	2023-06-09
Enamine	EN300-1138944-0.05g	2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid	1781760-30-2	95%	0.05g	$468.0	2023-10-26
Enamine	EN300-1138944-0.1g	2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid	1781760-30-2	95%	0.1g	$490.0	2023-10-26
Enamine	EN300-1138944-0.25g	2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid	1781760-30-2	95%	0.25g	$513.0	2023-10-26
Enamine	EN300-1138944-0.5g	2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid	1781760-30-2	95%	0.5g	$535.0	2023-10-26
Enamine	EN300-1138944-1g	2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid	1781760-30-2	95%	1g	$557.0	2023-10-26
Enamine	EN300-1138944-2.5g	2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid	1781760-30-2	95%	2.5g	$1089.0	2023-10-26
Enamine	EN300-1138944-5g	2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid	1781760-30-2	95%	5g	$1614.0	2023-10-26
Enamine	EN300-1138944-10g	2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid	1781760-30-2	95%	10g	$2393.0	2023-10-26

2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

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4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

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5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid

Comprehensive Overview of 2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid (CAS No. 1781760-30-2)

2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid (CAS No. 1781760-30-2) is a specialized organic compound with a unique molecular structure that combines a benzodioxin core with a methylpropanoic acid moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug development and material science. The presence of the benzodioxin group, known for its stability and bioactivity, makes this compound a promising candidate for further exploration in therapeutic contexts.

In recent years, the demand for benzodioxin derivatives has surged, driven by their versatility in synthesizing bioactive molecules. Researchers are particularly interested in 2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid due to its potential role as an intermediate in the production of anti-inflammatory and antioxidant agents. The compound's methylpropanoic acid component further enhances its utility, as this functional group is commonly found in nonsteroidal anti-inflammatory drugs (NSAIDs) and other pharmacologically active compounds.

The synthesis of CAS No. 1781760-30-2 involves multi-step organic reactions, often starting from readily available precursors like catechol or hydroquinone. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity. These methods align with the growing trend toward green chemistry, a hot topic in modern research, as they reduce waste and energy consumption.

From an analytical perspective, 2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid is characterized using techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound meets the stringent purity standards required for pharmaceutical applications. The rise of AI-driven drug discovery has also spurred interest in this molecule, as computational models predict its interactions with biological targets.

Beyond pharmaceuticals, CAS No. 1781760-30-2 has potential applications in material science, particularly in the development of polymeric coatings and biodegradable plastics. Its aromatic structure contributes to thermal stability, making it suitable for high-performance materials. This aligns with the global push for sustainable materials, a topic frequently searched in academic and industrial circles.

In summary, 2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropanoic acid represents a multifaceted compound with broad applicability. Its unique structure, combined with emerging synthetic and analytical technologies, positions it as a valuable asset in both pharmaceutical and industrial research. As scientific advancements continue, this compound is likely to play a pivotal role in addressing contemporary challenges in health and sustainability.